5-Ethylhexahydro-1H-indene-1,4(2H)-dione

• CAS No.: 61154-38-9
• Molecular Formula: C11H16O2
• Molecular Weight: 180.24 g/mol
• IUPAC Name: 5-ethyl-3,3a,5,6,7,7a-hexahydro-2H-indene-1,4-dione
• InChI: InChI=1S/C11H16O2/c1-2-7-3-4-8-9(11(7)13)5-6-10(8)12/h7-9H,2-6H2,1H3
• InChI Key: SAECPUSBSKTVNC-UHFFFAOYSA-N
• Canonical SMILES: CCC1CCC2C(C1=O)CCC2=O

Description

5-Ethylhexahydro-1H-indene-1,4(2H)-dione is a bicyclic diketone characterized by a hydrogenated indene backbone substituted with an ethyl group at the 5-position and two ketone groups at the 1- and 4-positions. Its saturated structure (hexahydro) imparts stability compared to non-hydrogenated analogs, while the ethyl substituent influences steric and electronic properties. Such compounds are often intermediates in organic synthesis, particularly in the preparation of complex polycyclic systems or functional materials.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table and analysis compare 5-Ethylhexahydro-1H-indene-1,4(2H)-dione with structurally or functionally related compounds:

Compound	Core Structure	Substituents	Key Properties	Applications	References
5-Ethylhexahydro-1H-indene-1,4(2H)-dione	Hexahydroindene	5-Ethyl, 1,4-diketone	Stable bicyclic diketone; moderate polarity due to ethyl and ketone groups	Synthetic intermediate, materials science	Inferred
2,5-Diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione	Tetrahydroisoindole	2,5-Diphenyl, 1,3-diketone	High steric bulk; enhanced π-conjugation from phenyl groups	Cycloaddition chemistry, polymer research
Captan (3a,4,7,7a-tetrahydro-2-[(trichloromethylthio)]-1H-isoindole-1,3(2H)-dione)	Tetrahydroisoindole	Trichloromethylthio group	High molecular weight (300.59 g/mol); insoluble in water; fungicidal activity	Agricultural fungicide
1H-cyclopenta[b]naphthalene-1,3(2H)-dione	Naphthalene-fused cyclopentadiene	Electron-withdrawing diketone	Strong solvatochromism; red-shifted absorption	Push-pull chromophores, optoelectronics
3a-Methyl-2,6-diphenyl-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione	Tetrahydroisoindole	3a-Methyl, 2,6-diphenyl	Steric hindrance from methyl and phenyl groups; used in stereoselective synthesis	Catalysis, asymmetric synthesis

Key Comparative Insights

Structural Flexibility vs. Rigidity :

• The hexahydroindene core of 5-Ethylhexahydro-1H-indene-1,4(2H)-dione offers conformational flexibility, contrasting with the rigid naphthalene-fused system in 1H-cyclopenta[b]naphthalene-1,3(2H)-dione, which enhances optoelectronic properties .
• Isoindole-diones (e.g., Captan) exhibit planar aromatic regions, enabling π-π interactions critical for fungicidal activity .

Substituent Effects :

• Electron-withdrawing groups (e.g., trichloromethylthio in Captan) increase electrophilicity and bioactivity, whereas alkyl groups (e.g., 5-ethyl in the target compound) enhance solubility and reduce reactivity .
• Phenyl substituents in isoindole-diones improve thermal stability and catalytic utility in cycloaddition reactions .

Synthetic Utility :

• Palladium-catalyzed methods are common for synthesizing isoindole-diones (e.g., and ), while hydrogenation or Diels-Alder reactions may apply to hexahydroindene-diones .

Functional Diversity: Captan’s trichloromethylthio group confers potent biocidal activity, absent in the ethyl-substituted target compound, which is more likely suited for non-toxic applications like polymer precursors .